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CAS No.: 112586-72-8

Cat. No.: B14291954

Get Quote

Executive Summary
2-Bromohexan-1-ol is a specialized vicinal halohydrin that serves as a critical building block in

advanced organic synthesis, pharmaceutical development, and the production of complex

flavors and fragrances[1]. Because it is typically generated as the minor regioisomer during the

bromohydroxylation of 1-hexene, its commercial availability is highly fragmented, often

requiring custom synthesis or rigorous chromatographic purification[2]. This guide provides an

in-depth mechanistic analysis of its synthesis, validated experimental protocols, and strategic

sourcing methodologies for R&D professionals.

Chemical Identity & Physicochemical Profiling
Understanding the physicochemical properties of 2-bromohexan-1-ol is essential for predicting

its behavior in downstream reactions, such as base-catalyzed epoxidations or nucleophilic

substitutions.
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Property Value

IUPAC Name 2-bromohexan-1-ol

CAS Registry Number 112586-72-8

Molecular Formula C₆H₁₃BrO

Molecular Weight 181.07 g/mol

Exact Mass 180.01498 Da

Computed XLogP3 2.2

Topological Polar Surface Area 20.2 Å²

Data compiled from computational descriptors and authoritative chemical databases[3].

Mechanistic Synthesis & Regioselectivity
The primary synthetic route to 2-bromohexan-1-ol involves the bromohydroxylation of 1-

hexene. This reaction can be driven by traditional reagents like N-Bromosuccinimide (NBS) in

aqueous media[4] or via modern electrochemical generation of bromine from hydrobromic

acid[5].

The Causality of Regioselectivity: When the electrophilic bromine species (Br⁺) reacts with the

π-bond of 1-hexene, it forms a cyclic bromonium ion intermediate. Because the alkyl chain is

asymmetric, the two carbons of the bromonium ring are electronically distinct. The secondary

carbon (C2) can better stabilize the developing partial positive charge in the transition state.

Consequently, the nucleophilic attack by water occurs predominantly at the more substituted

C2 position (Markovnikov-like addition), yielding 1-bromohexan-2-ol as the major product

(~79%).

Attack at the less substituted C1 position yields 2-bromohexan-1-ol as the minor product

(~21%)[2]. This inherent regioselectivity is the primary reason why pure 2-bromohexan-1-ol is

relatively scarce on the commercial market.
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Regioselective pathways in the bromohydroxylation of 1-hexene yielding 2-bromohexan-1-ol.

Commercial Availability & Supply Chain Strategies
Due to the challenging regio-separation required to isolate the minor isomer, 2-bromohexan-1-

ol is rarely stocked in bulk by general catalog suppliers. Procurement strategies must rely on

specialized fine chemical distributors or custom synthesis providers.

Supplier Type
Sourcing Platforms /
Examples

Availability Profile

Chemical Marketplaces LookChem[1], Chemsrc[6]

Aggregators that list multiple

global vendors. Useful for

identifying niche

manufacturers with existing

stock.

Custom Synthesis Providers
Dayang Chem (Hangzhou)

Co., Ltd.[6]

On-demand synthesis (100g to

bulk scale). Requires lead

times but guarantees specific

isomeric purity.

Fine Chemical Distributors BenchChem[7]

Provide research-grade

reagents for R&D. Typically

supply smaller quantities (mg

to g scale) for immediate

laboratory use.

Quality Control Imperative: When sourcing this compound, it is critical to request a Certificate of

Analysis (CoA) that includes ¹H-NMR or GC-MS spectra. Given the 79:21 product distribution
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of the synthesis, inferior commercial batches may be heavily contaminated with the 1-

bromohexan-2-ol isomer.

Applications in Drug Development & Synthesis
In pharmaceutical R&D, 2-bromohexan-1-ol acts as a highly functionalized bifunctional

precursor[1].

Epoxide Generation: Treatment with a mild base (e.g., K₂CO₃ or NaOH) drives an

intramolecular Williamson ether synthesis, yielding 1,2-epoxyhexane. This epoxide can

subsequently undergo ring-opening with various amine nucleophiles to form β-amino

alcohols, a ubiquitous motif in beta-blockers and other APIs.

Cross-Coupling & Substitution: The primary alcohol can be protected (e.g., as a silyl ether),

allowing the secondary bromide to participate in Grignard formations, nucleophilic

substitutions (Sₙ2), or transition-metal-catalyzed cross-coupling reactions to build complex

carbon frameworks.

Validated Experimental Protocol: Flow
Electrochemical Bromohydroxylation
To bypass the hazards of molecular bromine and the poor atom economy of NBS, modern

laboratories employ continuous-flow electrochemistry to synthesize bromohydrins. The

following self-validating protocol details the conversion of 1-hexene to a separable mixture of

bromohydrins[2][5].

Rationale for Experimental Choices: Flow chemistry ensures superior mass transfer and

precise residence times, preventing over-oxidation. The use of a sacrificial Na₂S₂O₃ quench

immediately neutralizes any residual electrogenerated bromine, preserving the integrity of the

alcohol moiety.

Step-by-Step Methodology:

Reactor Setup: Equip an electrochemical flow reactor (e.g., Vapourtec Ion) with a Platinum-

coated Titanium cathode and a Graphite anode separated by a 0.5 mm FEP spacer

(exposed surface area: 12 cm²)[2].
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Reagent Preparation: Prepare a homogeneous reaction solution containing 1-hexene (100

mM) and hydrobromic acid (600 mM, 48% w/w in water) in an acetonitrile solvent system[5].

Electrolysis in Flow: Pump the solution through the reactor at a constant flow rate of 0.4

mL/min. Apply a constant current of 257 mA (equivalent to 4 F/mol)[5].

Quenching: Direct the reactor outflow into a receiving flask containing an aqueous sodium

thiosulfate (Na₂S₂O₃) solution. Causality: This instantly reduces unreacted Br₂ to inert Br⁻,

halting the reaction and preventing the oxidation of the newly formed hydroxyl group.

Extraction: Remove the acetonitrile in vacuo. Extract the remaining aqueous phase with

diethyl ether (3 × 25 mL). Wash the combined organic layers with brine (50 mL) and dry over

anhydrous MgSO₄[2].

Chromatographic Isolation: Concentrate the crude product under reduced pressure. Purify

via flash column chromatography (using an Ethyl Acetate/Petroleum ether gradient) to

successfully resolve and isolate the pure 2-bromohexan-1-ol (minor regioisomer) from the 1-

bromohexan-2-ol (major regioisomer)[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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